Cas no 2229682-82-8 (3-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-ol)

• Product Name: 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-ol
• CAS No: 2229682-82-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6479122
• PubChem ID: 165782907
• Update Time: 2025-10-30

3-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-ol
• 2229682-82-8
• EN300-1742270

• Inchi： 1S/C10H13NO2/c1-8-6-9(4-3-5-12)7-11-10(8)13-2/h3-4,6-7,12H,5H2,1-2H3/b4-3+
• InChI Key： DVDSOZJGWGVSPT-ONEGZZNKSA-N
• SMILES： O(C)C1C(C)=CC(/C=C/CO)=CN=1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-ol

3-(6-Methoxy-5-Methylpyridin-3-yl)Prop-2-en-1-ol: A Comprehensive Overview

The compound 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-ol, with the CAS number 2229682-82-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with methoxy and methyl groups, along with a propenol moiety. The 6-methoxy group and 5-methyl group on the pyridine ring contribute to its distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-ol in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The propenol group in the molecule has been shown to exhibit significant radical-scavenging activity, which is crucial for combating oxidative stress in biological systems. This makes the compound a promising candidate for therapeutic interventions targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-ol has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes. For instance, studies have demonstrated that this compound can serve as an efficient ligand in palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The pyridine ring plays a pivotal role in these reactions by stabilizing the metal center and facilitating electron transfer.

The synthesis of 3-(6-methoxy-5-methylpyridin-3-yl)propenol involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly desirable for pharmaceutical applications. The use of chiral auxiliaries and enzymatic catalysts has significantly improved the yield and stereochemical control in these reactions.

From an environmental perspective, 3-(6-methoxy-pyridinyl)propenol derivatives have been studied for their biodegradability and eco-friendly properties. Research indicates that these compounds can be metabolized by soil microorganisms, making them suitable for use in sustainable chemical processes. This aligns with the growing demand for green chemistry practices in industry and academia.

In conclusion, 3-(6-methoxy-pyridinyl)propenol (CAS No: 2229682828) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is likely to grow further.